Emtricitabine Diphosphate
Emtricitabine Diphosphate
Brand Name:
Vulcanchem
CAS No.:
156317-15-6
VCID:
VC0056396
InChI:
InChI=1S/C8H12FN3O9P2S/c9-4-1-12(8(13)11-7(4)10)5-3-24-6(20-5)2-19-23(17,18)21-22(14,15)16/h1,5-6H,2-3H2,(H,17,18)(H2,10,11,13)(H2,14,15,16)/t5-,6+/m0/s1
SMILES:
C1C(OC(S1)COP(=O)(O)OP(=O)(O)O)N2C=C(C(=NC2=O)N)F
Molecular Formula:
C8H12FN3O9P2S
Molecular Weight:
407.202
Emtricitabine Diphosphate
CAS No.: 156317-15-6
Cat. No.: VC0056396
Molecular Formula: C8H12FN3O9P2S
Molecular Weight: 407.202
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 156317-15-6 |
|---|---|
| Molecular Formula | C8H12FN3O9P2S |
| Molecular Weight | 407.202 |
| IUPAC Name | [(2R,5S)-5-(4-amino-5-fluoro-2-oxopyrimidin-1-yl)-1,3-oxathiolan-2-yl]methyl phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C8H12FN3O9P2S/c9-4-1-12(8(13)11-7(4)10)5-3-24-6(20-5)2-19-23(17,18)21-22(14,15)16/h1,5-6H,2-3H2,(H,17,18)(H2,10,11,13)(H2,14,15,16)/t5-,6+/m0/s1 |
| Standard InChI Key | YHEXYGDBYGETOF-NTSWFWBYSA-N |
| SMILES | C1C(OC(S1)COP(=O)(O)OP(=O)(O)O)N2C=C(C(=NC2=O)N)F |
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